Cas no 900137-00-0 (6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid)

• Product Name: 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid
• CAS No: 900137-00-0
• MF: C₁₄H₁₂N₂O₃S
• MW: 288.321681976318
• CID: 2627445
• PubChem ID: 9291128
• Update Time: 2025-05-22

6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-dimethylthien-3-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 2,2,2-TRIFLUOROETHYL PYRIDIN-3-YLMETHYLCARBAMATE
• 6-(2,5-dimethylthiophen-3-yl)-3-methyl-[1,2]oxazolo[5,4-b]pyridine-4-carboxylic acid
• SBB042410
• NE25474
• 6-(2,5-dimethyl(3-thienyl))-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• 6-(2,5-Dimethylthiophen-3-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylic acid
• AKOS000270692
• Z56641314
• 6-(2,5-Dimethylthiophen-3-yl)-3-methylisoxazolo[5,4-b]pyridine-4-carboxylicacid
• 900137-00-0
• EN300-24770
• J-517989
• G36811
• CS-0242342
• 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

• MDL： MFCD08166694
• Inchi： 1S/C14H12N2O3S/c1-6-4-9(8(3)20-6)11-5-10(14(17)18)12-7(2)16-19-13(12)15-11/h4-5H,1-3H3,(H,17,18)
• InChI Key： GYFFBITYMQOGDI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)C1=CC(C(=O)O)=C2C(C)=NOC2=N1

Computed Properties

• Exact Mass: 288.05686342 g/mol
• Monoisotopic Mass: 288.05686342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105
• Molecular Weight: 288.32

Experimental Properties

• Melting Point: NA

6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoxazolopyridines

Additional information on 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo5,4-bpyridine-4-carboxylic Acid

6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 900137-00-0, known as 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and materials science. This compound is characterized by its unique structure, which combines a thiophene ring system with a 1,2oxazolo[5,4-b]pyridine moiety and a carboxylic acid group. The thiophene ring contributes to the molecule's electronic properties, while the 1,2oxazolo[5,4-b]pyridine core provides a rigid framework for potential interactions in biological systems.

Recent studies have highlighted the potential of this compound as a bioactive agent in drug discovery. Researchers have explored its ability to modulate key biological targets, such as protein kinases and receptors, which are critical in various disease states. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores its potential as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic Acid has also been investigated for its role in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. A 2023 research article in *Advanced Materials* reported that this compound can be incorporated into organic semiconductors to enhance their charge transport properties. This application could pave the way for more efficient solar cells and flexible electronic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of the thiophene derivative and the subsequent cyclization to form the 1,2oxazolo[5,4-b]pyridine core. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From an environmental perspective, there is growing interest in understanding the ecotoxicological profile of this compound. Preliminary studies suggest that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to assess its long-term effects on ecosystems and to develop strategies for safe handling and disposal.

In conclusion, 6-(2,5-Dimethylthiophen-3-yl)-3-methyl-1,2oxazolo[5,4-b]pyridine-4-carboxylic Acid represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and bioactivity make it a valuable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing both scientific knowledge and technological innovation.